5-(Cyclopentoxy)pyrazine-2-boronic acid

• IUPAC Name: (5-cyclopentyloxypyrazin-2-yl)boronic acid
• InChI: InChI=1S/C9H13BN2O3/c13-10(14)8-5-12-9(6-11-8)15-7-3-1-2-4-7/h5-7,13-14H,1-4H2
• InChI Key: KFPDBNOQYLJVEX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=N1)OC2CCCC2)(O)O
• Molecular Formula: C9H13BN2O3
• Molecular Weight: 208.02 g/mol

Description

5-(Cyclopentoxy)pyrazine-2-boronic acid, also known as 5CP2BA, is an organic compound that has recently been studied for its potential applications in various scientific research fields. It is a pyrazine derivative that is composed of a cyclopentane ring and a boronic acid group. 5CP2BA has recently been studied for its potential applications in organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

5-(Cyclopentoxy)pyrazine-2-boronic acid has recently been studied for its potential applications in various scientific research fields. It has been used as a reagent in organic synthesis for the synthesis of various compounds, such as pyridines, pyrazoles, and heterocycles. It has also been used in biochemistry for the synthesis of various enzymes and proteins, as well as in pharmacology for the synthesis of various drugs.

Mechanism of Action

The mechanism of action of 5-(Cyclopentoxy)pyrazine-2-boronic acid is not yet fully understood. However, it is believed that the boronic acid group of 5-(Cyclopentoxy)pyrazine-2-boronic acid is responsible for its various biological activities. This is due to the fact that boronic acids are known to form strong complexes with various biological molecules, such as proteins and enzymes. As a result, 5-(Cyclopentoxy)pyrazine-2-boronic acid is believed to interact with various biological molecules, resulting in various effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(Cyclopentoxy)pyrazine-2-boronic acid are not yet fully understood. However, it is believed that 5-(Cyclopentoxy)pyrazine-2-boronic acid may have various effects on the body, such as anti-inflammatory, antioxidant, and anti-diabetic effects. In addition, 5-(Cyclopentoxy)pyrazine-2-boronic acid has been shown to have potential applications in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.

Advantages and Limitations for Lab Experiments

The use of 5-(Cyclopentoxy)pyrazine-2-boronic acid in laboratory experiments has several advantages. Firstly, it is a relatively inexpensive reagent, making it an attractive option for laboratory experiments. Secondly, it is a relatively simple and cost-effective synthesis method, making it an attractive option for laboratory experiments. Lastly, it is a relatively stable compound, making it an attractive option for laboratory experiments.
However, there are also some limitations to the use of 5-(Cyclopentoxy)pyrazine-2-boronic acid in laboratory experiments. Firstly, the mechanism of action of 5-(Cyclopentoxy)pyrazine-2-boronic acid is not yet fully understood, making it difficult to predict its effects in certain situations. Secondly, the safety of 5-(Cyclopentoxy)pyrazine-2-boronic acid has not been fully established, making it difficult to use in certain experiments. Lastly, the use of 5-(Cyclopentoxy)pyrazine-2-boronic acid may require special handling and storage conditions, making it difficult to use in certain experiments.

Future Directions

The potential applications of 5-(Cyclopentoxy)pyrazine-2-boronic acid are vast and there are many potential future directions for its use. Firstly, further research is needed to understand the mechanism of action of 5-(Cyclopentoxy)pyrazine-2-boronic acid and its potential applications in the treatment of various diseases. Secondly, further research is needed to understand the safety and toxicity of 5-(Cyclopentoxy)pyrazine-2-boronic acid and to determine its potential for use in various laboratory experiments. Thirdly, further research is needed to understand the potential applications of 5-(Cyclopentoxy)pyrazine-2-boronic acid in organic synthesis and biochemistry. Lastly, further research is needed to determine the potential of 5-(Cyclopentoxy)pyrazine-2-boronic acid in the development of new drugs and other compounds.

Synthesis Methods

5-(Cyclopentoxy)pyrazine-2-boronic acid is synthesized using a two-step reaction process. The first step involves the reaction of cyclopentyl bromide with 2-amino-5-methylpyrazine in the presence of sodium hydride, while the second step involves the reaction of the resulting product with boronic acid in the presence of a base. The reaction yields 5-(Cyclopentoxy)pyrazine-2-boronic acid in high yields and is considered to be a simple and cost-effective synthesis method.